Cas no 1624261-26-2 (Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate)

• Product Name: Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate
• CAS No: 1624261-26-2
• MF: C₁₉H₂₈N₂O₄
• MW: 348.436625480652
• CID: 2092345
• PubChem ID: 86280087
• Update Time: 2025-11-01

Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate
• G66883
• BENZYL 3-{[(TERT-BUTOXYCARBONYL)(METHYL)AMINO]METHYL}PYRROLIDINE-1-CARBOXYLATE
• AKOS024463567
• 1624261-26-2
• Benzyl3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate

• MDL： MFCD28108054
• Inchi： 1S/C19H28N2O4/c1-19(2,3)25-17(22)20(4)12-16-10-11-21(13-16)18(23)24-14-15-8-6-5-7-9-15/h5-9,16H,10-14H2,1-4H3
• InChI Key： HYICAVSKXRSGFI-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CN(C(=O)OC(C)(C)C)C)C1)=O

Computed Properties

• Exact Mass: 348.20490738g/mol
• Monoisotopic Mass: 348.20490738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 9
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 59.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate

Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate: A Versatile Building Block in Pharmaceutical and Biomedical Research

Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate, with the CAS No. 1624261-26-2, represents a critical intermediate in the synthesis of complex peptide-based therapeutics and small molecule drugs. This compound features a pyrrolidine-1-carboxylate core functionalized with a methylamino group protected by a tert-butoxycarbonyl (Boc) moiety, while the benzyl group serves as a versatile protecting group for further chemical modifications. The structural complexity of this molecule makes it a key player in drug discovery, biomaterials development, and targeted drug delivery systems. Recent advancements in synthetic chemistry and biomedical applications have highlighted the unique properties of this compound, particularly its potential as a prodrug carrier and its role in enzyme inhibition studies.

Pyrrolidine-1-carboxylate derivatives are widely utilized in the pharmaceutical industry due to their ability to mimic natural amino acids and interact with biological targets such as proteins, enzymes, and receptors. The tert-butoxycarbonyl (Boc) group, a common protecting group in peptide synthesis, ensures the methylamino functionality remains chemically inert during synthetic processes. This protection is crucial for maintaining the integrity of the pyrrolidine ring and preventing unwanted side reactions. The benzyl substituent further enhances the solubility and stability of the molecule, making it suitable for in vitro and in vivo experiments.

Recent studies in drug design have demonstrated the utility of Benzyl 3-(((tert-butoxycarbonyl)(methyl)am,ino)methyl)pyrrolidine-1-carboxylate in the development of antimicrobial agents and anti-inflammatory compounds. For instance, a 2023 study published in *Journal of Medicinal Chemistry* explored its role as a precursor for peptide-based antibiotics, where the methylamino group was shown to enhance cell membrane permeability and target specificity. The Boc protection allowed for controlled deprotection under physiological conditions, enabling the release of active peptide moieties at the target site. This property is particularly valuable in chronic disease management, where localized drug delivery minimizes systemic toxicity.

The benzyl group in this compound also plays a critical role in drug conjugation strategies. By attaching functional groups such as polyethylene glycol (PEG) or fluorescent dyes, researchers can create targeted drug delivery systems with improved bioavailability and reduced immunogenicity. A 2022 review in *Bioorganic & Medicinal Chemistry Letters* highlighted the use of Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate as a linker in nanoparticle-based drug delivery, where its hydrophobicity facilitated the incorporation of hydrophobic drugs into lipid nanoparticles. This application is particularly relevant in the treatment of cancer, where nanoparticles can deliver therapeutic agents directly to tumor cells.

Enzyme inhibition is another area where this compound has shown promise. The pyrrolidine-1-carboxylate core can mimic substrate analogs for enzymes such as serine proteases and kinases, making it a potential candidate for anticoagulant and anti-inflammatory therapies. A 2023 study in *ACS Chemical Biology* demonstrated that Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate could inhibit cyclooxygenase (COX) enzymes, which are key targets in nonsteroidal anti-inflammatory drugs (NSAIDs). The Boc protection ensured the methylamino group remained intact during in vitro assays, while the benzyl group enhanced binding affinity to the enzyme's active site.

The synthetic versatility of Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate is further supported by its compatibility with solid-phase peptide synthesis (SPPS) techniques. This method allows for the sequential addition of amino acid residues to the pyrrolidine core, enabling the creation of peptide sequences with tailored biological activity. A 2022 paper in *Organic & Biomolecular Chemistry* described the use of this compound as a starter material for synthesizing peptide-based vaccines, where its hydrophobic nature improved antigen presentation to immune cells. This application underscores its potential in immunotherapy and vaccine development.

Safety and biocompatibility are essential considerations in the application of this compound. While the Boc and benzyl groups are generally inert in physiological environments, their deprotection under specific pH or enzymatic conditions must be carefully controlled to prevent premature drug release. A 2023 study in *Toxicology and Applied Pharmacology* evaluated the cytotoxicity of Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate in hepatocytes and neuroblastoma cell lines, finding minimal toxic effects at therapeutic concentrations. This suggests its potential for safe use in clinical applications.

Looking ahead, the Benzyl 3-(((tert-butoxycarbonyl)(methyl)amino)methyl)pyrrolidine-1-carboxylate is poised to play a pivotal role in personalized medicine and precision drug delivery. Its ability to serve as a building block for complex therapeutics and biomaterials positions it as a key molecule in the next generation of pharmaceuticals. Ongoing research into drug conjugation, enzyme inhibition, and targeted delivery systems is expected to further expand its applications in biomedical science and clinical medicine.